Cas no 90972-27-3 (Ethyl 2-(pyridin-2-yloxy)acetate)

• Product Name: Ethyl 2-(pyridin-2-yloxy)acetate
• CAS No: 90972-27-3
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 1029179
• PubChem ID: 21464941
• Update Time: 2025-04-23

Ethyl 2-(pyridin-2-yloxy)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(pyridin-2-yloxy)acetate
• ACETIC ACID, (2-PYRIDYLOXY)-, ETHYL ESTER
• ethyl 2-pyridin-2-yloxyacetate
• Ethyl2-(pyridin-2-yloxy)acetate
• Acetic acid,(2-pyridyloxy)-,ethyl ester
• SCHEMBL5081589
• DTXSID80614301
• OVKQSNSEARBPSV-UHFFFAOYSA-N
• AKOS006227683
• DS-5546
• Ethyl [(pyridin-2-yl)oxy]acetate
• O11747
• 90972-27-3
• ethyl 2-pyridyloxyacetate
• SB52778

• Inchi： 1S/C9H11NO3/c1-2-12-9(11)7-13-8-5-3-4-6-10-8/h3-6H,2,7H2,1H3
• InChI Key： OVKQSNSEARBPSV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CN=1)CC(=O)OCC

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on Ethyl 2-(pyridin-2-yloxy)acetate

Ethyl 2-(pyridin-2-yloxy)acetate (CAS No. 90972-27-3) in Modern Chemical and Pharmaceutical Research

Ethyl 2-(pyridin-2-yloxy)acetate, identified by its Chemical Abstracts Service (CAS) number 90972-27-3, is a significant compound in the realm of chemical and pharmaceutical research. This ester derivative of pyridine has garnered attention due to its versatile structural properties and potential applications in drug development, agrochemical synthesis, and material science. The compound's unique pyridin-2-yloxy moiety makes it a valuable intermediate for constructing more complex molecules, particularly in the design of bioactive agents targeting various therapeutic pathways.

The Ethyl 2-(pyridin-2-yloxy)acetate molecule exhibits a balanced hydrophobicity, which is a critical factor in drug design for optimizing pharmacokinetic profiles. Its pyridine ring, a well-known pharmacophore, contributes to interactions with biological targets such as enzymes and receptors. Recent studies have highlighted the compound's potential in modulating signaling pathways associated with inflammation and neurodegeneration. For instance, derivatives of this scaffold have been explored for their anti-inflammatory properties, showing promise in preclinical models by inhibiting key pro-inflammatory cytokines.

In the context of medicinal chemistry, the Ethyl 2-(pyridin-2-yloxy)acetate structure serves as a versatile building block for synthesizing novel therapeutics. Researchers have leveraged its scaffold to develop small-molecule inhibitors with high selectivity for specific biological targets. One notable area of investigation has been its application in oncology, where modified versions of this compound have demonstrated efficacy in disrupting cancer cell proliferation by targeting aberrant signaling cascades. The ability to fine-tune the pharmacological properties of these derivatives through structural modifications has made Ethyl 2-(pyridin-2-yloxy)acetate a cornerstone in drug discovery campaigns.

The agrochemical sector has also recognized the utility of Ethyl 2-(pyridin-2-yloxy)acetate. Its incorporation into pesticide formulations has shown enhanced activity against resistant pest strains while maintaining environmental safety profiles. The pyridine moiety plays a crucial role in improving binding affinity to biological targets in pests, leading to more effective pest control solutions. Furthermore, the ester group provides a handle for further functionalization, allowing chemists to tailor the compound's properties for specific agricultural applications.

Material science applications of Ethyl 2-(pyridin-2-yloxy)acetate are emerging as another frontier for exploration. The compound's ability to form stable complexes with metals and other organic molecules has opened doors for its use in catalysis and polymer synthesis. Researchers have reported its role as a ligand in transition metal-catalyzed reactions, facilitating the formation of carbon-carbon bonds under mild conditions. This capability is particularly valuable in green chemistry initiatives, where sustainable synthetic routes are prioritized.

The synthesis of Ethyl 2-(pyridin-2-yloxy)acetate typically involves nucleophilic substitution reactions between 2-hydroxypyridine and ethyl acetoacetate under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for supporting industrial-scale applications and ensuring the compound remains accessible for research purposes.

In conclusion, Ethyl 2-(pyridin-2-yloxy)acetate (CAS No. 90972-27-3) represents a multifaceted compound with broad applications across chemical and pharmaceutical research. Its unique structural features make it an invaluable intermediate for drug development, agrochemical formulations, and material science innovations. As research continues to uncover new therapeutic possibilities and sustainable synthetic routes, the significance of this compound is expected to grow further.